Cas no 255047-12-2 (4-Tert-Butyl-1H-pyrazol-3-amine)

• Product Name: 4-Tert-Butyl-1H-pyrazol-3-amine
• CAS No: 255047-12-2
• MF: C₇H₁₃N₃
• MW: 0
• MDL: MFCD27995843
• CID: 4742231
• PubChem ID: 58310879
• Update Time: 2026-02-25

4-Tert-Butyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyl-1H-pyrazol-3-amine
• 4-(tert-Butyl)-1H-pyrazol-3-amine
• 4-tert-Butyl-1H-pyrazol-3-ylamine
• 255047-12-2
• AKOS023876277
• CS-0154886
• MFCD27995843
• E76780
• SY120168
• 4-tert-butyl-1H-pyrazol-5-amine
• KS-8608
• SCHEMBL12561452
• SCHEMBL1130511
• 4-Tert-Butyl-1H-pyrazol-3-amine

• MDL： MFCD27995843
• Inchi： 1S/C7H13N3/c1-7(2,3)5-4-9-10-6(5)8/h4H,1-3H3,(H3,8,9,10)
• InChI Key： MIBCWKUBUXAMCS-UHFFFAOYSA-N
• SMILES： N1([H])C(=C(C([H])=N1)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 1.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 299.4±20.0 °C at 760 mmHg
• Flash Point: 160.1±9.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Tert-Butyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Tert-Butyl-1H-pyrazol-3-amine

4-Tert-Butyl-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 4-Tert-butyl-1H-pyrazol-3-amine, identified by the CAS registry number CAS No. 255047-12-2, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of the tert-butyl group at the 4-position and an amine group at the 3-position imparts unique electronic and steric properties to this molecule, making it a valuable component in modern chemical synthesis and research.

Pyrazoles, as a class, have been extensively studied due to their versatile reactivity and ability to act as both electron-rich and electron-deficient systems depending on substitution patterns. The tert-butyl substituent in 4-Tert-butyl-1H-pyrazol-3-amine provides steric bulk, which can influence the molecule's reactivity and solubility properties. This makes it particularly useful in applications where controlled reactivity is desired, such as in catalysis or as a building block in organic synthesis.

Recent studies have highlighted the potential of 4-Tert-butyl-1H-pyrazol-3-amine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of metalloporphyrins and other coordination complexes, which find applications in catalysis, sensing, and energy storage. The amine functionality at the 3-position allows for easy functionalization, enabling the incorporation of this compound into larger molecular frameworks or polymers.

In terms of synthesis, 4-Tert-butyl-1H-pyrazol-3-amine can be prepared via various routes, including condensation reactions involving aldehydes or ketones with amines. One common method involves the reaction of tert-butyl hydrazine with an appropriate carbonyl compound under acidic or basic conditions. The choice of reaction conditions significantly influences the yield and purity of the final product, making optimization a critical step in its synthesis.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in solution-based reactions or as an additive in polymer formulations.

Beyond its chemical applications, 4-Tert-butyl-1H-pyrazol-3-amine has shown promise in biological systems. Preliminary studies suggest that it may exhibit moderate anti-inflammatory activity, opening avenues for its exploration as a lead compound in drug discovery programs. However, further research is required to fully understand its pharmacokinetic properties and potential toxicity profiles.

In conclusion, CAS No. 255047-12-2, or 4-Tert-butyl-1H-pyrazol-3-amino, stands out as a versatile and valuable molecule with applications spanning organic synthesis, materials science, and potentially pharmacology. Its unique combination of steric and electronic properties positions it as a key player in ongoing research efforts aimed at developing novel chemical entities with practical utility.